BENGHE Foundational & Exploratory

Check Availability & Pricing

RTI-55: A Comprehensive Technical Guide for
the Discerning Researcher

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: RTI-55 Hydrochloride
CAS No.: 141899-24-3
Cat. No.: B1149560
Get Quote
. J

This guide provides an in-depth exploration of RTI-55 (also known as [3-CIT or iometopane), a
potent phenyltropane-based psychostimulant and a critical tool in neuropharmacological
research. As a close analog of cocaine, RTI-55 has been instrumental in elucidating the
structure, function, and regulation of monoamine transporters, particularly the dopamine
transporter (DAT). This document will delve into the core chemical properties, pharmacological
profile, and diverse research applications of RTI-55, offering both foundational knowledge and
practical insights for its effective utilization in the laboratory.

Foundational Understanding: The Chemical and
Pharmacological Core of RTI-55

RTI-55, chemically designated as 3[3-(4-iodophenyl)tropane-23-carboxylic acid methyl ester, is
a semi-synthetic alkaloid belonging to the phenyltropane class of compounds.[1] Its structural
similarity to cocaine underpins its mechanism of action as a reuptake inhibitor at monoamine
transporters.[2]

Mechanism of Action: A Triple Reuptake Inhibitor
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RTI-55 functions as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI) by
binding to the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine
transporter (DAT).[2] This binding action blocks the reabsorption of these neurotransmitters
from the synaptic cleft back into the presynaptic neuron, leading to an increased extracellular
concentration and consequently enhanced serotonergic, adrenergic, and dopaminergic
neurotransmission.[2] The primary research focus for RTI-55 has been on its high-affinity
interaction with the dopamine transporter, making it an invaluable tool for studying the
mechanisms of cocaine action and the broader implications of dopamine dysregulation.
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Studies using techniques like Positron Emission Tomography (PET) and Single-Photon
Emission Computed Tomography (SPECT) with radiolabeled RTI-55 have been crucial in
determining the relationship between dopamine transporter occupancy, the inhibition of
dopamine transport, and the stimulation of locomotor activity. [3][4]These imaging studies have
demonstrated that PET/SPECT measures of transporter occupancy can accurately reflect
transporter inhibition. [3]

A Cocaine Analog with Distinct Characteristics

While RTI-55 is a valuable cocaine analog, it is essential to recognize its distinct properties.
RTI-55 has a higher affinity for the dopamine transporter than cocaine. [5][6]This higher affinity
has implications for its potential therapeutic use and its research applications. For instance,
while it has been explored as a potential therapy for cocaine abuse, studies have shown that
cocaine can displace pharmacological doses of RTI-55 from the striatum. [5][6]

Synthesis and Chemical Properties

RTI-55 is a phenyltropane derivative, a class of compounds developed through systematic
modifications of cocaine's structure. [7]Its synthesis is a multi-step process typically starting
from tropinone. The hydrochloride salt of RTI-55 is known to be very hygroscopic. [1]
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Property Value
Chemical Formula C16H20INO2
Molar Mass 385.245 g-mol~?
Appearance Solid powder

| Solubility | Soluble in DMSO |

Safety and Handling Considerations

RTI-55 is a potent psychostimulant with significant abuse potential and should be handled with
appropriate safety precautions in a controlled laboratory setting. [1][8]In rodent studies, RTI-55
caused death at a dosage of 100 mg/kg. [2]Researchers must adhere to all institutional and
national regulations regarding the handling and use of controlled substances.

Conclusion: A Cornerstone of Monoamine
Transporter Research

RTI-55 remains an indispensable tool for researchers in neuroscience and drug development.
Its high affinity for the dopamine transporter, coupled with its well-characterized
pharmacological profile, provides a robust platform for investigating the intricacies of
dopaminergic neurotransmission and the mechanisms underlying psychostimulant action. As
research continues to unravel the complexities of the brain, RTI-55 will undoubtedly continue to
play a pivotal role in advancing our understanding of monoamine transporter function in both
health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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